Cas no 64372-56-1 (1-3-(Dimethylamino)propyl-1-(4-fluorophenyl)-1,3-dihydro-5-isobenzofurancarboxamide)

• Product Name: 1-3-(Dimethylamino)propyl-1-(4-fluorophenyl)-1,3-dihydro-5-isobenzofurancarboxamide
• CAS No: 64372-56-1
• MF: C₂₀H₂₃FN₂O₂
• MW: 342.407228708267
• CID: 827329
• PubChem ID: 10193515
• Update Time: 2025-04-19

1-3-(Dimethylamino)propyl-1-(4-fluorophenyl)-1,3-dihydro-5-isobenzofurancarboxamide Chemical and Physical Properties

Names and Identifiers

• Citalopram Related Compound A
• 1-[3-(Dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro-5-isobenzofurancarboxamide
• 1-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-3H-2-benzofuran-5-carboxamide
• 5-carboxamide citalopram
• UNII-BP83XJ2B6A
• (1RS)-1-[3-(Dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carboxamide (Citalopram-Amide)
• 1-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro-2-benzofuran-5-carboxamide
• Q27274793
• AC-27037
• CHEMBL3094183
• 1-(3-(Dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carboxamide
• 64372-56-1
• 5-Isobenzofurancarboxamide, 1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydro-
• BDBM50494793
• SCHEMBL2869030
• DTXSID10881084
• BP83XJ2B6A
• SCHEMBL10038948
• Citalopram hydrochloride impurity A [EP]
• 1-(3-Dimethylaminopropyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carboxamide
• Citalopram hydrobromide impurity A [EP]
• Citalopram Related Compound A (25 mg) (1-(3-(dimethylamino)propyl)-1-(4'-fluorophenyl)-1,3-dihydroisobenzofuran-5-carboxamide)
• NS00014625
• AKOS025401907
• CITALOPRAM HYDROCHLORIDE IMPURITY A [EP IMPURITY]
• CITALOPRAM HYDROBROMIDE IMPURITY A [EP IMPURITY]
• Escitalopram EP Impurity A
• (+/-)-1-(3-Dimethylaminopropyl)-1-(4'-fluorophenyl)-1,3-dihydroisobenzofuran-5-carboxamide
• Citalopram amide
• A1-06478
• 1-(3-Dimethylaminopropyl)-1-(4'-fluorophenyl)-1,3-dihydroisobenzofuran-5-carboxamide
• 1-3-(Dimethylamino)propyl-1-(4-fluorophenyl)-1,3-dihydro-5-isobenzofurancarboxamide

• Inchi： 1S/C20H23FN2O2/c1-23(2)11-3-10-20(16-5-7-17(21)8-6-16)18-9-4-14(19(22)24)12-15(18)13-25-20/h4-9,12H,3,10-11,13H2,1-2H3,(H2,22,24)
• InChI Key： LYYWQJNKWCANAC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(C2C=CC(C(N)=O)=CC=2CO1)CCCN(C)C

Computed Properties

• Exact Mass: 342.17400
• Monoisotopic Mass: 342.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.183±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 126-128 ºC (ethanol )
• Solubility: Almost insoluble (0.027 g/l) (25 º C),
• PSA: 56.55000
• LogP: 3.92440

1-3-(Dimethylamino)propyl-1-(4-fluorophenyl)-1,3-dihydro-5-isobenzofurancarboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature